Cas no 1092569-10-2 (5-Bromooxazolo[4,5-b]pyridin-2(3H)-one)

• Product name: 5-Bromooxazolo[4,5-b]pyridin-2(3H)-one
• CAS No: 1092569-10-2
• MF: C₆H₃BrN₂O₂
• MW: 215.004220247269
• MDL: MFCD22561766
• CID: 1028808
• PubChem ID: 71710986

5-Bromooxazolo[4,5-b]pyridin-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 5-Bromooxazolo[4,5-b]pyridin-2(3H)-one
• 5-bromo-3H-[1,3]oxazolo[4,5-b]pyridin-2-one
• XTXLTXLTOKGVKG-UHFFFAOYSA-N
• FCH2286897
• SY059597
• AX8258864
• Oxazolo[4,5-b]pyridin-2(3H)-one, 5-bromo-
• 5-Bromo[1,3]oxazolo[4,5-b]pyridin-2(3H)-one
• AKOS022172222
• A927448
• DTXSID00856680
• MFCD22561766
• DB-368623
• CS-12478
• AC2056
• SCHEMBL14358997
• 1092569-10-2

• MDL： MFCD22561766
• Inchi： 1S/C6H3BrN2O2/c7-4-2-1-3-5(8-4)9-6(10)11-3/h1-2H,(H,8,9,10)
• InChI Key： XTXLTXLTOKGVKG-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C([H])C2=C(N=1)N([H])C(=O)O2

Computed Properties

• Exact Mass: 213.93779
• Monoisotopic Mass: 213.93779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 51.2

Experimental Properties

• PSA: 51.22
• LogP: 1.69090

Additional information on 5-Bromooxazolo[4,5-b]pyridin-2(3H)-one

Comprehensive Overview of 5-Bromooxazolo[4,5-b]pyridin-2(3H)-one (CAS No. 1092569-10-2): Properties, Applications, and Research Insights

The compound 5-Bromooxazolo[4,5-b]pyridin-2(3H)-one (CAS No. 1092569-10-2) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural framework. This oxazolo-pyridine derivative features a bromine substituent at the 5-position, which enhances its reactivity and potential for diverse chemical modifications. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for heterocyclic compounds like 5-Bromooxazolo[4,5-b]pyridin-2(3H)-one has surged, driven by their versatility in medicinal chemistry. The brominated oxazole moiety in this compound is particularly noteworthy, as it serves as a key intermediate in synthesizing more complex molecules. Its CAS No. 1092569-10-2 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research.

One of the most intriguing aspects of 5-Bromooxazolo[4,5-b]pyridin-2(3H)-one is its potential role in addressing antibiotic resistance, a global health crisis. Scientists are investigating its derivatives for their ability to target resistant bacterial strains, making it a hot topic in antimicrobial research. Additionally, its oxazolo[4,5-b]pyridine core is being studied for applications in cancer therapy, where it may inhibit specific pathways involved in tumor growth.

The synthesis of 5-Bromooxazolo[4,5-b]pyridin-2(3H)-one typically involves multi-step reactions, including bromination and cyclization processes. Its molecular weight and solubility properties make it suitable for various experimental conditions, further broadening its utility. Researchers often highlight its stability and reactivity in peer-reviewed studies, underscoring its value as a building block in organic synthesis.

From an industrial perspective, the scalability of producing 5-Bromooxazolo[4,5-b]pyridin-2(3H)-one is a critical consideration. Manufacturers are optimizing protocols to ensure high yield and purity, meeting the demands of academic and commercial sectors. Its CAS No. 1092569-10-2 is often referenced in patents, indicating its potential for proprietary applications.

Environmental and safety profiles of 5-Bromooxazolo[4,5-b]pyridin-2(3H)-one are also under scrutiny, aligning with the growing emphasis on green chemistry. Researchers are exploring eco-friendly synthesis routes to minimize waste and hazardous byproducts, addressing sustainability concerns in chemical production.

In summary, 5-Bromooxazolo[4,5-b]pyridin-2(3H)-one (CAS No. 1092569-10-2) represents a promising compound with multifaceted applications. Its structural features, combined with ongoing advancements in synthetic methodologies, position it as a valuable asset in drug development and material science. As research progresses, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and medicine.